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Compound of Interest

Compound Name: JNJ-9350

Cat. No.: B404525

Essential Safety and Handling Guide for JNJ-
9350

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of INJ-9350, a potent and selective inhibitor of spermine oxidase (SMOX). The
following guidelines are intended to ensure the safe use of this compound in a laboratory
setting and to provide a framework for its operational handling and disposal.

Chemical and Safety Data Overview

JNJ-9350 (CAS Number: 326923-09-5) is a chemical probe used in cancer research and other
biomedical fields to investigate the role of polyamine catabolism.[1] While a comprehensive
Safety Data Sheet (SDS) is not readily available from a single source, the following information
has been compiled from various chemical suppliers.
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Property Value Reference

N-[3-(1H-imidazol-1-
yl)propyl]-5,7-diphenyl-
pyrazolo[1,5-a]pyrimidine-2-

Chemical Name

carboxamide

Molecular Formula C25H22N60 [2]

Molecular Weight 422.48 g/mol [2]
White to light brown solid

Appearance (2]
powder

Store as a dry powder at -20°C
for up to 3 years. In solvent,

Storage store at -80°C for up to 6 [2][3]
months or -20°C for up to 1

month.
Hazard Identification:
Hazard Statement Description
H302 Harmful if swallowed.
H315 Causes skin irritation.
H319 Causes serious eye irritation.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling JNJ-9350. This includes, but is
not limited to:

e Eye Protection: Chemical safety goggles or a face shield.
+ Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A lab coat.
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Operational and Disposal Plans

Handling:

e Engineering Controls: Handle JNJ-9350 in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.

» Procedural Controls:
o Avoid generating dust when handling the solid form.
o Do not eat, drink, or smoke in areas where JNJ-9350 is handled or stored.
o Wash hands thoroughly after handling.
o Ensure an eyewash station and safety shower are readily accessible.
Spill Management:

o Small Spills: In case of a small spill of the solid material, carefully sweep it up, avoiding dust
generation, and place it in a sealed container for disposal. The area should then be cleaned
with an appropriate solvent and then soap and water.

o Large Spills: For larger spills, evacuate the area and follow your institution's emergency
procedures for chemical spills.[4]

Disposal:

e Dispose of INJ-9350 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e Unused JNJ-9350 should be disposed of as hazardous chemical waste.

¢ Do not dispose of down the drain or in regular trash.

Experimental Protocols
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While specific experimental protocols will vary depending on the research application, the
following provides a general guideline for preparing JNJ-9350 for in vitro assays.

Preparation of Stock Solutions:
JNJ-9350 is soluble in DMSO.[5] To prepare a stock solution:

o Calculate the required mass of JINJ-9350 to achieve the desired stock concentration (e.g.,
10 mM).

o Carefully weigh the solid INJ-9350 in a chemical fume hood.
o Add the appropriate volume of DMSO to the solid and vortex until fully dissolved.

» Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.[5]

In Vitro SMOX Inhibition Assay (General Protocol):

This protocol outlines a general workflow for assessing the inhibitory activity of INJ-9350 on
SMOX. The recommended in vitro assay concentration is up to 10 uM.[5]

e Enzyme and Substrate Preparation: Prepare a solution of recombinant human SMOX
enzyme and its substrate, spermine, in an appropriate assay buffer.

o Compound Dilution: Prepare a serial dilution of the JINJ-9350 stock solution in the assay
buffer to achieve the desired final concentrations.

o Assay Reaction:
o Add the diluted INJ-9350 or vehicle control (DMSO) to the wells of a microplate.
o Add the SMOX enzyme to the wells and incubate for a predetermined time.
o Initiate the reaction by adding the spermine substrate.

o Detection: The activity of SMOX can be measured by detecting the production of hydrogen
peroxide (H202), a byproduct of the enzymatic reaction. This is often done using a
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fluorescent probe such as Amplex Red in the presence of horseradish peroxidase (HRP).

o Data Analysis: Measure the fluorescence intensity and calculate the ICso value for JNJ-9350,
which represents the concentration of the inhibitor required to reduce the activity of SMOX
by 50%. JNJ-9350 has a reported ICso of 10 nM for SMOX.[1]

Signaling Pathway and Experimental Workflow

Spermine Oxidase (SMOX) Signaling Pathway:

Spermine oxidase is a key enzyme in the catabolism of polyamines. It specifically catalyzes the
oxidation of spermine to spermidine, producing hydrogen peroxide (H202) and 3-
aminopropanal as byproducts.[1] These byproducts can contribute to oxidative stress and DNA
damage within the cell. INJ-9350 acts as an inhibitor of SMOX, thus blocking this pathway.
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Caption: The inhibitory action of INJ-9350 on the SMOX signaling pathway.
Experimental Workflow for In Vitro SMOX Inhibition Assay:

The following diagram illustrates a typical workflow for determining the inhibitory potential of
JNJ-9350 on SMOX activity in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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